Cas no 307538-92-7 (3-Thiazolidinehexanoic acid,5-[(3-bromo-4-methoxyphenyl)methylene]-4-oxo-2-thioxo-)

• Product Name: 3-Thiazolidinehexanoic acid,5-[(3-bromo-4-methoxyphenyl)methylene]-4-oxo-2-thioxo-
• CAS No: 307538-92-7
• MF: C₁₇H₁₈BrNO₄S₂
• MW: 444.363121509552
• CID: 1444184
• PubChem ID: 1560515
• Update Time: 2025-04-20

3-Thiazolidinehexanoic acid,5-[(3-bromo-4-methoxyphenyl)methylene]-4-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidinehexanoic acid,5-[(3-bromo-4-methoxyphenyl)methylene]-4-oxo-2-thioxo-
• 6-{5-[(3-bromo-4-methoxyphenyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl} hexanoic acid
• AKOS000273888
• 307538-92-7
• STL332120
• 6-[(5E)-5-(3-bromo-4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid

• Inchi： 1S/C17H18BrNO4S2/c1-23-13-7-6-11(9-12(13)18)10-14-16(22)19(17(24)25-14)8-4-2-3-5-15(20)21/h6-7,9-10H,2-5,8H2,1H3,(H,20,21)/b14-10+
• InChI Key： LQRCBKVSQCOGDD-GXDHUFHOSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C1\C(N(C(=S)S\1)CCCCCC(=O)O)=O)OC

Computed Properties

• Exact Mass: 442.98614
• Monoisotopic Mass: 442.98606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 66.84